Cas no 646508-12-5 (1,1'-Biphenyl, 4-(bromomethyl)-2,2',6,6'-tetrafluoro-4'-methoxy-)

• Product Name: 1,1'-Biphenyl, 4-(bromomethyl)-2,2',6,6'-tetrafluoro-4'-methoxy-
• CAS No: 646508-12-5
• MF: C₁₄H₉BrF₄O
• MW: 349.118277311325
• CID: 420403
• PubChem ID: 71379313
• Update Time: 2025-04-19

1,1'-Biphenyl, 4-(bromomethyl)-2,2',6,6'-tetrafluoro-4'-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-(bromomethyl)-2,2',6,6'-tetrafluoro-4'-methoxy-
• 2-[4-(bromomethyl)-2,6-difluorophenyl]-1,3-difluoro-5-methoxybenzene
• 4-(Bromomethyl)-2,2',6,6'-tetrafluoro-4'-methoxy-1,1'-biphenyl
• DTXSID50801887
• 646508-12-5

• Inchi： 1S/C14H9BrF4O/c1-20-8-4-11(18)14(12(19)5-8)13-9(16)2-7(6-15)3-10(13)17/h2-5H,6H2,1H3
• InChI Key： DYUPZWIAMMITIZ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=C(C=1)F)C1C(=CC(=CC=1F)OC)F)F

Computed Properties

• Exact Mass: 347.97727
• Monoisotopic Mass: 347.97729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23